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Compound of Interest

Compound Name: Selegiline Hydrochloride

Cat. No.: B1663614 Get Quote

Essential Safety and Handling Guide for Selegiline
Hydrochloride
This guide provides crucial safety protocols, operational procedures, and disposal plans for the

handling of Selegiline Hydrochloride in a laboratory setting. It is intended for researchers,

scientists, and drug development professionals to ensure safe and compliant laboratory

practices.

Hazard and Exposure Data
Selegiline Hydrochloride is classified as harmful if swallowed and may cause irritation to the

skin, eyes, and respiratory tract.[1][2] It is also very toxic to aquatic life with long-lasting effects.

[3] Adherence to proper handling procedures is critical to minimize exposure risk.
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Hazard Classification Description GHS Hazard Statement

Acute Oral Toxicity Harmful if swallowed.[3][4] H302

Skin Irritation
May cause skin irritation upon

contact.[1][2]
-

Eye Irritation
May cause serious eye

irritation.[1][2]
-

Respiratory Irritation
Inhalation of dust may cause

respiratory tract irritation.[1][2]
-

Aquatic Hazard (Acute) Very toxic to aquatic life.[3] H400

Aquatic Hazard (Chronic)
Very toxic to aquatic life with

long-lasting effects.[3]
H410

Quantitative Data Value

Acute Oral Toxicity (LD50, Rat) 385 mg/kg[1][5]

Melting Point 141.5°C (286.7°F)[1]

Molecular Weight 223.74 g/mol [3]

Occupational Exposure Limits Not established.[3]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is paramount to prevent direct contact and inhalation.

Requirements vary based on the scale of the operation.
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Situation Required Personal Protective Equipment

Routine Laboratory Handling

Eye Protection: Splash goggles or safety

glasses with side-shields.[1][3] Hand Protection:

Chemical-resistant gloves.[1][3] Body

Protection: Laboratory coat.[1][3] Respiratory

Protection: Use an approved/certified dust

respirator if dust is generated and ventilation is

insufficient.[1][2]

Large Spill Response

Eye Protection: Splash goggles.[1] Hand

Protection: Chemical-resistant gloves.[1] Body

Protection: Full protective suit and boots.[1]

Respiratory Protection: A self-contained

breathing apparatus (SCBA) should be used to

avoid inhalation.[1]

Operational Plan: Step-by-Step Handling Protocol
1. Engineering Controls and Preparation:

Ventilation: Always handle Selegiline Hydrochloride in a well-ventilated area.[3] Use

process enclosures or a local exhaust ventilation system (fume hood) to minimize airborne

dust concentrations.[1][2]

Safety Equipment: Ensure a safety shower and eye wash station are readily accessible.[3]

Ignition Sources: Keep the compound away from heat and sources of ignition.[1][2] Ground

all equipment containing the material to prevent static discharge.[1][6]

2. Handling the Compound:

Donning PPE: Before handling, put on all required PPE as specified in the table above.

Avoid Dust Formation: Handle the solid material carefully to avoid generating dust.[2][7]

Prevent Contact: Do not ingest or breathe the dust.[1][6] Avoid all personal contact with skin

and eyes.[1][3]
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Hygiene: Do not eat, drink, or smoke in the handling area.[3] Wash hands thoroughly after

handling the product.[2]

3. Storage:

Container: Keep the container tightly closed when not in use.[1][3]

Conditions: Store in a cool, well-ventilated area away from direct sunlight and incompatible

materials.[2][3] Specific protocols may require storage at room temperature, -20°C (for

powder), or -80°C (in solvent).[2][3]
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Start: Receive Selegiline HCl

Assess Risks & Required Controls

Prepare Engineering Controls
(e.g., Fume Hood)

Don Appropriate PPE
(Goggles, Gloves, Lab Coat, Respirator)

Handling Operation
(Weighing, Preparing Solutions, etc.)

Spill Occurs?

Execute Spill Response Protocol

Yes

Store Unused Material Properly

No

Decontaminate Work Area & Doff PPE
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of Selegiline Hydrochloride.
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Emergency and Disposal Plan
1. Accidental Release Measures:

Small Spills:

Wearing appropriate PPE, use tools to carefully place the spilled solid into a designated

waste container.[1]

Avoid generating dust during cleanup.[7]

Finish cleaning by spreading water on the contaminated surface and dispose of according

to local and regional authority requirements.[1]

Large Spills:

Evacuate personnel to a safe area.[3]

Wear enhanced PPE, including a full suit, boots, and a self-contained breathing apparatus

(SCBA).[1]

Use a shovel to transfer the material into a convenient waste disposal container.[1]

Prevent the product from entering drains or waterways.[3]

2. First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present. Seek medical attention.[1][2]

Skin Contact: Immediately flush skin with plenty of water.[1] Remove contaminated clothing

and shoes.[1] Get medical attention if irritation occurs.[2]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen or artificial

respiration. Get medical attention.[2]

Ingestion: Do NOT induce vomiting.[1] Rinse mouth with water and call a physician

immediately.[2][3]
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3. Disposal Protocol:

Regulatory Compliance: All waste must be disposed of in accordance with federal, state, and

local environmental control regulations.[1]

Preferred Method: The best way to dispose of unused medicine is through a drug take-back

program.[8] Check for local pharmacies or law enforcement agencies that offer this service.

[8][9]

In-Laboratory Disposal (if take-back is not an option):

Do not flush down the toilet unless specifically instructed.[9]

Mix the Selegiline Hydrochloride with an undesirable substance like used coffee grounds

or cat litter.[10] Do not crush tablets or capsules.[10]

Place the mixture in a sealed container, such as a plastic bag, to prevent leakage.[9][10]

Dispose of the sealed container in the regular laboratory trash.[10]

Before discarding the original empty container, remove or scratch out all personal and

identifying information from the label.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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